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Compound of Interest

Compound Name: A-350619

CAS No.: 538368-27-3

Cat. No.: B1250368

Get Quote

Product Identity: A-350619 (Abbott-350619) Primary Class: Heme-dependent Soluble

Guanylate Cyclase (sGC) Stimulator Mechanism: Allosteric activation of sGC, increasing cGMP

production synergistically with Nitric Oxide (NO).[1]

Core Directive: Mechanism & Experimental Logic
A-350619 is often utilized to study the NO-sGC-cGMP signaling axis, particularly in smooth

muscle relaxation, neuroprotection (via pCREB), and platelet inhibition. Unlike direct NO

donors, A-350619 sensitizes sGC to endogenous NO and can directly stimulate the enzyme,

provided the heme moiety is in its reduced (Fe²⁺) state.

The Signaling Pathway (Visualization)
The following diagram illustrates the precise intervention point of A-350619 within the NO

signaling cascade.
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Figure 1: Mechanism of Action. A-350619 binds to sGC, enhancing its sensitivity to NO.[1] Note

that ODQ blocks this effect by oxidizing the heme group.[1][2][3][4]

Preparation & Handling (The Foundation)
Before optimization, ensure your stock solution is prepared correctly to prevent precipitation or

degradation.

Parameter Specification Technical Insight

Solubility DMSO (up to 50 mM)

Water solubility is possible

(~23 mg/mL) but DMSO is

recommended for long-term

stock stability to prevent

hydrolysis or bacterial growth.

Stock Concentration 10 mM or 50 mM
A 10 mM stock allows for easy

1:1000 dilution to reach 10 µM.

Storage -20°C (Aliquot)
Avoid freeze-thaw cycles.

Protect from light.[5]

Stability in Media < 24 Hours

sGC activators can degrade;

fresh addition to media is

critical.
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Protocol: Preparing a 10 mM Stock
Calculate: For 10 mg of A-350619 (MW: ~425.41 g/mol as HCl salt):

DMSO.

Dissolve: Add sterile DMSO to the vial. Vortex until completely clear.

Aliquot: Dispense into 50 µL aliquots in light-protective tubes. Store at -20°C.

Optimization Matrix: Finding the Effective Dose
Unlike potent kinase inhibitors (often effective in the nanomolar range), sGC stimulators like A-
350619 typically require micromolar concentrations (1 µM – 100 µM) to elicit robust

physiological responses in cell culture.

Recommended Dose-Response Strategy
Run a 4-point titration matrix. Include a vehicle control (DMSO) and a negative control (ODQ) if

available.

Condition Concentration Purpose

Low 1 µM

Threshold detection. Often

insufficient for maximal cGMP

induction alone.

Medium 10 µM

Standard starting point.

Synergistic with endogenous

NO.

High 30 - 50 µM

Near maximal efficacy in many

tissue models (EC50 ~50-80

µM in tissue strips).

Max 100 µM
Upper limit. Monitor for

cytotoxicity or off-target effects.

Experimental Workflow: Synergistic Activation
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A-350619 works best when sGC is "primed" or when NO is present.

Seed Cells: Plate cells (e.g., SH-SY5Y, smooth muscle cells) and allow adherence (24h).

Pre-incubation (Optional): Pre-treat with A-350619 for 15-30 minutes.

Stimulation: Add a sub-maximal dose of an NO donor (e.g., SNP or DEA/NO at 10-100 nM)

alongside A-350619.

Assay: Measure intracellular cGMP (ELISA) at 30-60 minutes, or downstream markers (e.g.,

pCREB via Western Blot) at 2-24 hours.

Troubleshooting Guide (FAQ)
Q1: I see no increase in cGMP levels even at 50 µM. Why?

Cause 1 (Heme Oxidation): A-350619 is a heme-dependent stimulator.[6] If the sGC heme

iron is oxidized to Fe³⁺ (which can happen under high oxidative stress in culture), the

compound loses efficacy.

Solution: Ensure your culture conditions are not inducing excessive oxidative stress. You can

test this by adding ODQ (10 µM); if ODQ doesn't change the result (i.e., it's already inactive),

your sGC might be oxidized.

Cause 2 (NO Absence): While A-350619 stimulates sGC directly, its effect is dramatically

amplified (synergized) by trace amounts of NO.

Solution: Co-treat with a low dose of an NO donor (e.g., 100 nM DEA/NO) to see if sensitivity

is restored.

Q2: The compound precipitates when added to the media.

Cause: Adding a high-concentration DMSO stock (e.g., 50 mM) directly to cold media can

cause "shock precipitation."

Solution: Pre-dilute the stock 1:10 in sterile PBS or media immediately before adding to the

final culture vessel, and ensure media is pre-warmed to 37°C. Ensure final DMSO

concentration is <0.5%.
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Q3: Can I use A-350619 as a substitute for YC-1?

Answer: Yes. A-350619 is structurally distinct but functionally similar to YC-1 (benzylindazole

derivative). It is often cited as having better potency or specificity in certain models.

However, you must re-titrate; do not assume a 1:1 molar equivalence.

Q4: Is A-350619 a ROCK inhibitor?

Clarification:No. This is a common confusion because both ROCK inhibitors (like Y-27632)

and sGC activators cause smooth muscle relaxation and neurite outgrowth. However, they

act on completely different pathways (RhoA vs. cGMP). Ensure you are using the correct

molecule for your target pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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